cis,Syn-thymidine dimer methyl phosphoramidite
Overview
Description
Cis,Syn-thymidine dimer methyl phosphoramidite is a useful research compound. Its molecular formula is C49H63N5O15P2 and its molecular weight is 1024 g/mol. The purity is usually 95%.
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Properties
Molecular Formula |
C49H63N5O15P2 |
|---|---|
Molecular Weight |
1024 g/mol |
IUPAC Name |
(1R,6S,7S,8R,9R,14R,16R,17S,22R,23S)-16-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-23-[[di(propan-2-yl)amino]-methoxyphosphanyl]oxy-19-methoxy-6,9-dimethyl-19-oxo-15,18,20,25-tetraoxa-2,4,11,13-tetraza-19λ5-phosphahexacyclo[20.2.1.114,17.02,7.06,9.08,13]hexacosane-3,5,10,12-tetrone |
InChI |
InChI=1S/C49H63N5O15P2/c1-28(2)54(29(3)4)70(62-9)68-35-24-39-52-41-42-48(6,47(41,5)43(55)50-45(52)57)44(56)51-46(58)53(42)40-25-36(69-71(59,63-10)65-27-38(35)67-39)37(66-40)26-64-49(30-14-12-11-13-15-30,31-16-20-33(60-7)21-17-31)32-18-22-34(61-8)23-19-32/h11-23,28-29,35-42H,24-27H2,1-10H3,(H,50,55,57)(H,51,56,58)/t35-,36-,37+,38+,39+,40+,41+,42-,47-,48+,70?,71?/m0/s1 |
InChI Key |
GGHDNSAVYWCMDX-KAVHIDOUSA-N |
Isomeric SMILES |
CC(C)N(C(C)C)P(OC)O[C@H]1C[C@@H]2N3[C@@H]4[C@H]5[C@@]([C@@]4(C(=O)NC3=O)C)(C(=O)NC(=O)N5[C@H]6C[C@@H]([C@H](O6)COC(C7=CC=CC=C7)(C8=CC=C(C=C8)OC)C9=CC=C(C=C9)OC)OP(=O)(OC[C@H]1O2)OC)C |
Canonical SMILES |
CC(C)N(C(C)C)P(OC)OC1CC2N3C4C5C(C4(C(=O)NC3=O)C)(C(=O)NC(=O)N5C6CC(C(O6)COC(C7=CC=CC=C7)(C8=CC=C(C=C8)OC)C9=CC=C(C=C9)OC)OP(=O)(OCC1O2)OC)C |
Origin of Product |
United States |
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